N-(furan-2-ylmethyl)-2H-indazol-6-amine

• IUPAC Name: N-(furan-2-ylmethyl)-1H-indazol-6-amine
• InChI: InChI=1S/C12H11N3O/c1-2-11(16-5-1)8-13-10-4-3-9-7-14-15-12(9)6-10/h1-7,13H,8H2,(H,14,15)
• InChI Key: MSJLCOOJSOLLPK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=CC3=C(C=C2)C=NN3
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol

Description

N-(furan-2-ylmethyl)-2H-indazol-6-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. It is a heterocyclic compound that consists of a furan ring and an indazole ring, which are connected by a methyl group. This compound has shown promising results in preclinical studies for its ability to target certain enzymes and receptors that are involved in various diseases.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-2H-indazol-6-amine involves its ability to inhibit the activity of certain enzymes and receptors. For example, it has been found to bind to the ATP-binding site of GSK-3β, which prevents its activity. This leads to a decrease in the phosphorylation of tau protein, which is involved in the formation of neurofibrillary tangles in Alzheimer's disease. Similarly, N-(furan-2-ylmethyl)-2H-indazol-6-amine has been found to bind to the ATP-binding site of CDK2, which prevents its activity and leads to cell cycle arrest.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-2H-indazol-6-amine has been found to have various biochemical and physiological effects. For example, it has been found to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of CDK2. It has also been found to decrease the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. Additionally, N-(furan-2-ylmethyl)-2H-indazol-6-amine has been found to improve cognitive function in animal models of Alzheimer's disease by decreasing the levels of phosphorylated tau protein.

Advantages and Limitations for Lab Experiments

One advantage of using N-(furan-2-ylmethyl)-2H-indazol-6-amine in lab experiments is its ability to selectively target certain enzymes and receptors. This allows for a more precise understanding of the biological pathways involved in various diseases. Additionally, N-(furan-2-ylmethyl)-2H-indazol-6-amine has been found to have low toxicity in animal models, which makes it a promising candidate for further development.
One limitation of using N-(furan-2-ylmethyl)-2H-indazol-6-amine in lab experiments is its limited solubility in water. This can make it difficult to administer in certain experimental settings. Additionally, the synthesis of N-(furan-2-ylmethyl)-2H-indazol-6-amine is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on N-(furan-2-ylmethyl)-2H-indazol-6-amine. One direction is to further investigate its potential applications in the field of drug discovery. This could involve screening for its activity against other enzymes and receptors that are implicated in various diseases. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, there is a need for further preclinical studies to investigate the safety and efficacy of N-(furan-2-ylmethyl)-2H-indazol-6-amine in animal models of various diseases.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-2H-indazol-6-amine involves a multi-step process that requires expertise in organic chemistry. The starting material for the synthesis is furfural, which is converted to furan-2-carboxaldehyde through a series of reactions. The furan-2-carboxaldehyde is then reacted with hydrazine hydrate and a suitable catalyst to form 2H-indazole. The final step involves the reaction of 2H-indazole with methyl iodide and a base to form N-(furan-2-ylmethyl)-2H-indazol-6-amine.

Scientific Research Applications

N-(furan-2-ylmethyl)-2H-indazol-6-amine has shown potential applications in the field of drug discovery. It has been found to inhibit the activity of certain enzymes and receptors that are involved in various diseases, such as cancer, inflammation, and neurodegenerative disorders. For example, N-(furan-2-ylmethyl)-2H-indazol-6-amine has been shown to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), which is implicated in the pathogenesis of Alzheimer's disease. It has also been found to inhibit the activity of cyclin-dependent kinase 2 (CDK2), which is involved in the regulation of the cell cycle and is a potential target for cancer therapy.